2-Bromo-4-(4-methoxybenzyl)-6-nitroaniline

• IUPAC Name: 2-bromo-4-[(4-methoxyphenyl)methyl]-6-nitroaniline
• InChI: InChI=1S/C14H13BrN2O3/c1-20-11-4-2-9(3-5-11)6-10-7-12(15)14(16)13(8-10)17(18)19/h2-5,7-8H,6,16H2,1H3
• InChI Key: QZORVWPTRBWLPT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=CC(=C(C(=C2)Br)N)[N+](=O)[O-]
• Molecular Formula: C14H13BrN2O3
• DSSTOX Substance ID: DTXSID40716658
• Molecular Weight: 337.17 g/mol
• CAS RN: 1314987-29-5

Description

2-Bromo-4-(4-methoxybenzyl)-6-nitroaniline is a compound used in various scientific research applications. It is an aromatic amine, which is a type of organic compound with a nitrogen atom connected to an aromatic ring. This compound has been used in a variety of laboratory experiments and has been studied for its biochemical and physiological effects.

Scientific Research Applications

Synthesis and Transformation

• The compound 2,2,3-Tribromopropanal has been used for the one-step transformation of diversely substituted 4-nitro- and 4-methoxyanilines into 3-bromo-6-nitroquinolines and 3-bromo-6-methoxyquinolines, which are further converted into 3-bromoquinolin-6-ols. These intermediates, due to their structural similarities, suggest potential synthetic applications of 2-Bromo-4-(4-methoxybenzyl)-6-nitroaniline in creating diverse quinoline derivatives, which are valuable in pharmaceutical and materials science research (Lamberth et al., 2014).

Schiff Bases and Complex Formation

• Schiff bases derived from bromo and nitro substituted anilines have been studied for their antimicrobial activity and for forming complexes with metal ions like Cu(II), Co(II), and Ni(II). These activities suggest that compounds like 2-Bromo-4-(4-methoxybenzyl)-6-nitroaniline could be involved in the synthesis of Schiff bases for biological applications or in coordination chemistry for the development of new materials or catalytic systems (Upadhyay, Zala, & Bhatt, 2020).

Protection Groups in Organic Synthesis

• The 4-nitrobenzyl and 4-methoxybenzyl groups have been utilized as protecting groups for hydroxyl functions, suggesting that 2-Bromo-4-(4-methoxybenzyl)-6-nitroaniline could serve as a precursor or intermediate in the synthesis of compounds where selective protection and deprotection of functional groups are crucial. This is particularly relevant in the synthesis of complex organic molecules, including pharmaceuticals and natural products (Kukase et al., 1990).

Nucleophilic Substitution Reactions

• The synthesis of 2-bromo-4-nitrophenol from 2-methoxy-5-nitroaniline showcases the use of nucleophilic substitution reactions in the synthesis of bromo-nitro phenols. This suggests that 2-Bromo-4-(4-methoxybenzyl)-6-nitroaniline could undergo similar reactions, leading to the production of variously substituted phenols, which are important intermediates in the synthesis of dyes, drugs, and agrochemicals (Li Zi-ying, 2008).